Cas no 69466-77-9 (1,2,4-Triazine,5-(3,4-dimethoxyphenyl)-3-methoxy-)

• Product Name: 1,2,4-Triazine,5-(3,4-dimethoxyphenyl)-3-methoxy-
• CAS No: 69466-77-9
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 504154
• PubChem ID: 3053037
• Update Time: 2025-04-19

1,2,4-Triazine,5-(3,4-dimethoxyphenyl)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine,5-(3,4-dimethoxyphenyl)-3-methoxy-
• 5-(3,4-dimethoxyphenyl)-3-methoxy-1,2,4-triazine
• 5-(3,4-Dimethoxyphenyl)-3-methoxy-as-triazine
• BRN 0658101
• as-Triazine, 5-(3,4-dimethoxyphenyl)-3-methoxy-
• 1,2,4-Triazine, 5-(3,4-dimethoxyphenyl)-3-methoxy-
• DTXSID40219659
• SCHEMBL11339510
• 69466-77-9

• Inchi： 1S/C12H13N3O3/c1-16-10-5-4-8(6-11(10)17-2)9-7-13-15-12(14-9)18-3/h4-7H,1-3H3
• InChI Key： WBFFJDMOZXSWFZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=C(C2C=NN=C(N=2)OC)C=1)OC

Computed Properties

• Exact Mass: 247.09579
• Monoisotopic Mass: 247.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.197
• Boiling Point: 404°C at 760 mmHg
• Flash Point: 146.4°C
• Refractive Index: 1.543
• PSA: 66.36